(2-methyl-1,3-oxazol-5-yl)methanethiol
Overview
Description
“(2-methyl-1,3-oxazol-5-yl)methanethiol” is a chemical compound with the CAS Number: 1892830-49-7 . It has a molecular weight of 129.18 and its IUPAC name is (2-methyloxazol-5-yl)methanethiol .
Molecular Structure Analysis
The InChI code for “(2-methyl-1,3-oxazol-5-yl)methanethiol” is 1S/C5H7NOS/c1-4-6-2-5 (3-8)7-4/h2,8H,3H2,1H3 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-methyl-1,3-oxazol-5-yl)methanethiol involves the reaction of 2-methyl-1,3-oxazol-5-amine with chloromethyl methyl sulfide.", "Starting Materials": [ "2-methyl-1,3-oxazol-5-amine", "Chloromethyl methyl sulfide" ], "Reaction": [ "To a solution of 2-methyl-1,3-oxazol-5-amine in anhydrous THF, add sodium hydride and stir for 30 minutes.", "Add chloromethyl methyl sulfide dropwise to the reaction mixture and stir for 24 hours at room temperature.", "Quench the reaction with water and extract the product with ethyl acetate.", "Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure.", "Purify the product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
1892830-49-7 |
Product Name |
(2-methyl-1,3-oxazol-5-yl)methanethiol |
Molecular Formula |
C5H7NOS |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
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